Cas no 2312-73-4 (N-Benzyl-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine)

N-Benzyl-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine Properties

Names and Identifiers

• N-Benzyl-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
• BPA PBA
• Pyranyl Benzyl Adenine
• N-Benzyl-9-(tetrahydro-2H-pyran-2-yl)adenine
• N-Benzyl-9-(2-tetrahydropyranyl)adenine
• N-BENZYL-9-(2-TETRAHYDRO-PYRANYL)ADENINE
• 6-Benzylamino-9-(2-tetrahydropyranyl)-9H-purine,BPA
• N-(Phenylmethyl)-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
• Benzyl-[9-(tetrahydro-pyran-2-yl)-9H-purin-6-yl]-amine
• NS00124433
• Adenine,N-benzyl-9-(tetrahydro-2H-pyran-2-yl)-(8ci)
• N-benzyl-9-(oxan-2-yl)purin-6-amine
• CCG-121004
• SMR000065644
• ABG 3039
• 6-Benzylamino-9-tetrahydropyran-2-yl-9H-purine
• CAS-2312-73-4
• Tox21_301613
• 6-(BENZYLAMINE)-9-(2-TETRAHYDROPYRANYL)-9H-PURINE
• 6-(benzylamino)-9-(2-tetrahydropyranyl)-9h-purine
• SD-8339
• 9H-Purin-6-amine, N-(phenylmethyl)-9-(tetrahydro-2H-pyran-2-yl)-
• HMS2489P08
• ChemDiv1_000097
• ABG-3039
• AKOS001030389
• Caswell No. 083F
• Oprea1_353490
• MLS000098007
• Pyranyl benzyladenine
• SCHEMBL218275
• HMS587E09
• NCGC00255573-01
• FT-0654811
• Acell
• Adenine, N-benzyl-9-(tetrahydro-2H-pyran-2-yl)-
• MLS002637047
• CHEMBL476190
• SR-01000027858
• Z56780075
• BAP9THP
• CS-0077827
• SR-01000027858-1
• Q27253765
• 61764-68-9
• ADENINE, N-BENZYL-9-(TETRAHYDROPYRAN-2-YL)-
• 23NQ6S177V
• UNII-23NQ6S177V
• N-Phenylmethyl)-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
• 9H-Purine, 6-benzylamino-9-tetrahydropyran-2-yl-
• N6-Benzyl-9-(2-tetrahydropyranyl)adenine
• 2312-73-4
• DTXSID8038801
• AC-19706
• HY-119698
• SD 8339
• DTXCID6018801
• EPA Pesticide Chemical Code 110001
• PBA (growth stimulant)
• N-benzyl-9-(oxan-2-yl)-9H-purin-6-amine
• AKOS016843735
• N-BENZYL-9-(TETRAHYDRO-2H-PYRAN-2-YL)ADENINE
• +Expand

• MDL： MFCD00056971
• InChIKey： POFWRMVFWIJXHP-UHFFFAOYSA-N
• Inchi： 1S/C17H19N5O/c1-2-6-13(7-3-1)10-18-16-15-17(20-11-19-16)22(12-21-15)14-8-4-5-9-23-14/h1-3,6-7,11-12,14H,4-5,8-10H2,(H,18,19,20)
• SMILES： N1(C2CCCCO2)C=NC3=C(NCC4=CC=CC=C4)N=CN=C13

Computed Properties

• Exact Mass: 309.15900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 309.159
• Heavy Atom Count: 23
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• LogP: 3.21050
• PSA: 64.86000
• Refractive Index: 1.7500 (estimate)
• Boiling Point: 541.1°C at 760 mmHg
• Melting Point: 110-114 ºC
• Flash Point: 281.1 °C
• Color/Form: White crystals
• Density: 1.0874 (rough estimate)